Cas no 3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol)
3421-95-2 structure
Product Name:4-(Benzyloxy)-2-tert-butylphenol
CAS No:3421-95-2
MF:C17H20O2
MW:256.339505195618
MDL:MFCD17012739
CID:1462153
PubChem ID:12423646
Update Time:2025-04-20
4-(Benzyloxy)-2-tert-butylphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-4-(phenylmethoxy)-
- A1-11033
- 4-(benzyloxy)-2-tert-butylphenol
- 4-Benzyloxy-2-tert-butylphenol
- 4-Benzyloxy-2-tert-butyl-phenol
- 3421-95-2
- PFBOAJKGEXKOBX-UHFFFAOYSA-N
- SCHEMBL13021506
- 2-tert-butyl-4-phenylmethoxyphenol
- 4-(Benzyloxy)-2-tert-butylphenol
-
- MDL: MFCD17012739
- Inchi: 1S/C17H20O2/c1-17(2,3)15-11-14(9-10-16(15)18)19-12-13-7-5-4-6-8-13/h4-11,18H,12H2,1-3H3
- InChI Key: PFBOAJKGEXKOBX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=C(C(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 256.1464
- Monoisotopic Mass: 256.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 386.4±30.0 °C at 760 mmHg
- Flash Point: 185.3±9.5 °C
- PSA: 29.46
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(Benzyloxy)-2-tert-butylphenol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Benzyloxy)-2-tert-butylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B796880-10mg |
4-(Benzyloxy)-2-tert-butylphenol |
3421-95-2 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B796880-50mg |
4-(Benzyloxy)-2-tert-butylphenol |
3421-95-2 | 50mg |
$ 196.00 | 2023-04-18 | ||
| TRC | B796880-100mg |
4-(Benzyloxy)-2-tert-butylphenol |
3421-95-2 | 100mg |
$ 305.00 | 2023-04-18 | ||
| Parkway Scientific | HI-297-1g |
4-(Benzyloxy)-2-t-butylphenol |
3421-95-2 | > 95% | 1g |
$395 | 2023-04-12 | |
| Parkway Scientific | HI-297-3g |
4-(Benzyloxy)-2-t-butylphenol |
3421-95-2 | > 95% | 3g |
$950 | 2023-04-12 | |
| Parkway Scientific | HI-297-1g |
4-(Benzyloxy)-2-t-butylphenol |
3421-95-2 | > 95% | 1g |
$395 | 2023-09-21 | |
| Parkway Scientific | HI-297-3g |
4-(Benzyloxy)-2-t-butylphenol |
3421-95-2 | > 95% | 3g |
$950 | 2023-09-21 | |
| A2B Chem LLC | AF92947-1g |
4-(Benzyloxy)-2-tert-butylphenol |
3421-95-2 | > 95% | 1g |
$515.00 | 2024-04-20 |
4-(Benzyloxy)-2-tert-butylphenol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk